Cas no 2209770-12-5 (Benzamide, 4-[1-(1,6-dihydro-6-oxo-3-pyridazinyl)-4-piperidinyl]-)

• Product Name: Benzamide, 4-[1-(1,6-dihydro-6-oxo-3-pyridazinyl)-4-piperidinyl]-
• CAS No: 2209770-12-5
• MF: C₁₆H₁₈N₄O₂
• MW: 298.339723110199
• CID: 5302105
• Update Time: 2025-06-12

Benzamide, 4-[1-(1,6-dihydro-6-oxo-3-pyridazinyl)-4-piperidinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-[1-(1,6-dihydro-6-oxo-3-pyridazinyl)-4-piperidinyl]-

• Inchi： 1S/C16H18N4O2/c17-16(22)13-3-1-11(2-4-13)12-7-9-20(10-8-12)14-5-6-15(21)19-18-14/h1-6,12H,7-10H2,(H2,17,22)(H,19,21)
• InChI Key： SDYWRVGUTLGTNH-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=C(C2CCN(C3=NNC(=O)C=C3)CC2)C=C1

Additional information on Benzamide, 4-[1-(1,6-dihydro-6-oxo-3-pyridazinyl)-4-piperidinyl]-

Benzamide, 4-[1-(1,6-dihydro-6-oxo-3-pyridazinyl)-4-piperidinyl]: A Comprehensive Overview

Benzamide, 4-[1-(1,6-dihydro-6-oxo-3-pyridazinyl)-4-piperidinyl] (CAS No. 2209770-12-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzamide with a unique piperidine and pyridazine structure. Its potential therapeutic applications and pharmacological properties have been the focus of numerous studies, making it a valuable candidate for further exploration in drug development.

The structure of Benzamide, 4-[1-(1,6-dihydro-6-oxo-3-pyridazinyl)-4-piperidinyl] is characterized by a benzamide moiety attached to a piperidine ring, which in turn is linked to a pyridazine ring. The presence of these functional groups imparts specific chemical and biological properties to the compound. The benzamide group is known for its ability to form hydrogen bonds and interact with various biological targets, while the piperidine and pyridazine rings contribute to the compound's overall stability and solubility.

Recent research has highlighted the potential of Benzamide, 4-[1-(1,6-dihydro-6-oxo-3-pyridazinyl)-4-piperidinyl] in the treatment of various diseases. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and osteoarthritis. Additionally, preliminary data suggest that it may have neuroprotective effects, which could be beneficial in the management of neurodegenerative diseases like Alzheimer's and Parkinson's disease.

The pharmacological profile of Benzamide, 4-[1-(1,6-dihydro-6-oxo-3-pyridazinyl)-4-piperidinyl] has been extensively studied in both in vitro and in vivo models. In cell culture experiments, it has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. Furthermore, animal studies have shown that this compound can reduce oxidative stress and improve cognitive function in models of neurodegeneration.

The mechanism of action of Benzamide, 4-[1-(1,6-dihydro-6-oxo-3-pyridazinyl)-4-piperidinyl] is not yet fully understood but is believed to involve multiple pathways. One proposed mechanism is its ability to modulate the activity of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammation and immune responses. By inhibiting NF-κB activation, this compound may help to reduce inflammation and protect against tissue damage.

In addition to its therapeutic potential, Benzamide, 4-[1-(1,6-dihydro-6-oxo-3-pyridazinyl)-4-piperidinyl] has also been investigated for its use as a tool compound in chemical biology research. Its unique structure makes it an ideal candidate for studying the interactions between small molecules and biological targets. Researchers have used this compound to probe the mechanisms underlying inflammation and neurodegeneration, providing valuable insights into these complex processes.

The synthesis of Benzamide, 4-[1-(1,6-dihydro-6-oxo-3-pyridazinyl)-4-piperidinyl] involves several steps and requires careful optimization to achieve high yields and purity. Common synthetic routes include the coupling of an appropriate piperidine derivative with a pyridazine-containing reagent followed by functional group manipulation to introduce the benzamide moiety. Recent advancements in synthetic chemistry have led to more efficient methods for producing this compound on both small and large scales.

The safety profile of Benzamide, 4-[1-(1,6-dihydro-6-oxo-3-pyridazinyl)-4-piperidinyl] has been evaluated in preclinical studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses with minimal side effects. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, Benzamide, 4-[1-(1,6-dihydro-6-oxo-3-pyridazinyl)-4-piperidinyl] (CAS No. 2209770-12-5) represents a promising compound with potential applications in the treatment of inflammatory and neurodegenerative diseases. Its unique chemical structure and pharmacological properties make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing our understanding and treatment of these conditions.